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Compound of Interest

Compound Name: Eugenyl Acetate

Cat. No.: B1666532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Eugenyl acetate, a key component of clove oil, is widely utilized in the flavor, fragrance, and

pharmaceutical industries. This document provides a comprehensive toxicological profile of

eugenyl acetate, drawing from a range of in vitro and in vivo studies. The safety assessment

of eugenyl acetate is significantly influenced by its rapid hydrolysis to eugenol and acetic acid

upon exposure. Consequently, much of its toxicological profile is understood through data on

eugenol and its isomer, isoeugenol. This guide summarizes key toxicological endpoints,

presents quantitative data in structured tables, details experimental methodologies, and

provides visual representations of metabolic pathways and experimental workflows to facilitate

a thorough understanding of the safety of eugenyl acetate.

Chemical Identity
Chemical Name: 4-allyl-2-methoxyphenyl acetate

Synonyms: Acetyl eugenol, Eugenol acetate

CAS Number: 93-28-7

Molecular Formula: C₁₂H₁₄O₃

Molecular Weight: 206.24 g/mol
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Appearance: Colorless to pale yellow liquid or solid with a mild clove aroma.[1]

Metabolism and Pharmacokinetics
The primary metabolic pathway for eugenyl acetate is its rapid and complete hydrolysis to

eugenol and acetic acid.[2] This enzymatic process is a critical determinant of its toxicological

profile, as the systemic exposure is predominantly to eugenol.
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Assay Setup
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Dosing Phase (3 days)

Proliferation Measurement

Evaluation
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Eugenyl Acetate to mouse ears

Injection of
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Harvest draining
auricular lymph nodes
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Calculate Stimulation Index (SI)

Classify as sensitizer
if SI ≥ 3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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